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Compound of Interest

Compound Name: Fusafungine

Cat. No.: B1674290 Get Quote

Essential Safety and Handling Guide for
Fusafungine
This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Fusafungine. The following procedural guidance is

based on established safety protocols for hazardous pharmaceutical compounds and the

known risks associated with Fusafungine.

Warning: Fusafungine has been withdrawn from medicinal use in the European Union due to

the risk of severe, life-threatening allergic reactions, including bronchospasm (excessive and

prolonged contraction of the airway muscles leading to difficulty breathing).[1][2][3] Extreme

caution should be exercised when handling this compound.

Hazard Identification and Quantitative Data
Fusafungine is classified as a hazardous substance. The primary health risks are allergic

reactions upon contact or inhalation. It is also recognized as being harmful to aquatic life with

long-lasting effects.[4]
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Hazard
Classification

GHS Code Description Source

Skin Sensitization H317
May cause an allergic

skin reaction.
PubChem[4]

Hazardous to the

Aquatic Environment,

Long-term Hazard

H412

Harmful to aquatic life

with long lasting

effects.

PubChem[4]

Occupational Exposure Limits (OELs) for Fusafungine have not been established. In the

absence of a specific OEL, a conservative approach using occupational exposure banding for

potent compounds should be adopted to minimize exposure.[5][6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure through skin contact,

inhalation, or eye contact.[7][8][9]
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PPE Category Specification Rationale

Hand Protection

Double gloving with

chemotherapy-rated nitrile

gloves (meeting ASTM D6978

standard).[8][9]

Prevents skin contact and

absorption. The outer glove

should be removed

immediately after handling.

Body Protection

Disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs.

[8][9]

Protects skin and personal

clothing from contamination.

Respiratory Protection
A fit-tested NIOSH-certified

N95 or higher respirator.[7][10]

Required when handling

Fusafungine powder or when

aerosol generation is possible.

Eye Protection
Chemical splash goggles and

a face shield.[8][10][11]

Protects against splashes,

spills, and airborne particles.

Additional Garb
Disposable head, hair, and

shoe covers.

Minimizes the spread of

contamination.

Safe Handling and Operational Plan
All handling of Fusafungine, especially the powder form, must occur in a designated controlled

area with restricted access.[9]

3.1. Engineering Controls

Ventilation: All procedures involving open handling of Fusafungine powder must be

conducted in a certified chemical fume hood or a Class II biological safety cabinet to

minimize inhalation exposure.[6]

Containment: Use containment strategies such as closed-system drug-transfer devices

(CSTDs) for solution transfers to minimize the risk of spills and aerosol generation.

3.2. Procedural Steps for Handling
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Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare the

work area by lining it with disposable, absorbent bench paper.

Weighing: Weighing of Fusafungine powder should be done in a ventilated enclosure to

contain any airborne particles.

Solubilization: When preparing solutions, add the solvent to the Fusafungine powder slowly

to avoid splashing.

Post-Handling: After handling, wipe down the work surface with an appropriate deactivating

agent (if known) or a cleaning agent, followed by water. Remove the outer pair of gloves and

dispose of them as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.[9]

Disposal Plan
Fusafungine is harmful to aquatic life and must be disposed of as hazardous chemical waste.

[4] Do not dispose of Fusafungine or its containers in regular trash or down the drain.[12][13]

4.1. Waste Segregation and Collection

Solid Waste: All disposable items contaminated with Fusafungine (e.g., gloves, gowns,

bench paper, vials) must be placed in a clearly labeled, sealed hazardous waste container.

[12][14]

Liquid Waste: Unused Fusafungine solutions and contaminated solvents should be

collected in a designated, sealed, and clearly labeled hazardous waste container.[13]

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

puncture-resistant sharps container designated for hazardous chemical waste.[14]

4.2. Disposal Procedure

Segregate waste at the point of generation.

Ensure all waste containers are properly labeled with "Hazardous Waste" and the identity of

the chemical (Fusafungine).
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Follow your institution's specific procedures for the collection and disposal of hazardous

chemical waste, which typically involves coordination with an environmental health and

safety (EHS) department or a licensed disposal company.[15][16]

Emergency Procedures
5.1. Spills

Evacuate and restrict access to the spill area.

Don appropriate PPE before cleanup.

For small powder spills, gently cover with a damp absorbent material to avoid raising dust.

[12]

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Collect all cleanup materials in a sealed hazardous waste container.

Clean the spill area thoroughly.

5.2. Exposure

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water. Seek medical attention.

Eye Contact: Immediately flush eyes with a large volume of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

Workflow for Safe Handling of Fusafungine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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